Cas no 887215-65-8 (2-{1-(4-nitrophenyl)methylpiperidin-4-yl}-1H-1,3-benzodiazole)

2-{1-(4-Nitrophenyl)methylpiperidin-4-yl}-1H-1,3-benzodiazole is a heterocyclic compound featuring a benzimidazole core linked to a piperidine moiety substituted with a 4-nitrophenylmethyl group. This structure imparts potential utility in medicinal chemistry and pharmacological research, particularly as a scaffold for developing bioactive molecules. The presence of the nitro group enhances electron-withdrawing properties, which may influence binding affinity in target interactions. The piperidine ring contributes to conformational flexibility, while the benzimidazole unit offers opportunities for hydrogen bonding and π-stacking interactions. This compound is of interest for its potential applications in drug discovery, especially in the design of enzyme inhibitors or receptor modulators. Its synthetic versatility allows for further functionalization to optimize physicochemical and pharmacological properties.

2-{1-(4-nitrophenyl)methylpiperidin-4-yl}-1H-1,3-benzodiazole structure

887215-65-8 structure

Product Name:2-{1-(4-nitrophenyl)methylpiperidin-4-yl}-1H-1,3-benzodiazole

CAS No:887215-65-8

MF:C₁₉H₂₀N₄O₂

MW:336.387703895569

CID:5479617

Update Time:2025-10-30

2-{1-(4-nitrophenyl)methylpiperidin-4-yl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

- 2-[1-[(4-nitrophenyl)methyl]piperidin-4-yl]-1H-benzimidazole
- 2-{1-(4-nitrophenyl)methylpiperidin-4-yl}-1H-1,3-benzodiazole
- Inchi： 1S/C19H20N4O2/c24-23(25)16-7-5-14(6-8-16)13-22-11-9-15(10-12-22)19-20-17-3-1-2-4-18(17)21-19/h1-8,15H,9-13H2,(H,20,21)
- InChI Key： DIPOULFVXSDKJN-UHFFFAOYSA-N
- SMILES： C1(C2CCN(CC3=CC=C([N+]([O-])=O)C=C3)CC2)NC2=CC=CC=C2N=1

2-{1-(4-nitrophenyl)methylpiperidin-4-yl}-1H-1,3-benzodiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2602-0086-2μmol	2-{1-[(4-nitrophenyl)methyl]piperidin-4-yl}-1H-1,3-benzodiazole	887215-65-8	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2602-0086-5μmol	2-{1-[(4-nitrophenyl)methyl]piperidin-4-yl}-1H-1,3-benzodiazole	887215-65-8	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2602-0086-10μmol	2-{1-[(4-nitrophenyl)methyl]piperidin-4-yl}-1H-1,3-benzodiazole	887215-65-8	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2602-0086-1mg	2-{1-[(4-nitrophenyl)methyl]piperidin-4-yl}-1H-1,3-benzodiazole	887215-65-8	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2602-0086-2mg	2-{1-[(4-nitrophenyl)methyl]piperidin-4-yl}-1H-1,3-benzodiazole	887215-65-8	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2602-0086-3mg	2-{1-[(4-nitrophenyl)methyl]piperidin-4-yl}-1H-1,3-benzodiazole	887215-65-8	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2602-0086-4mg	2-{1-[(4-nitrophenyl)methyl]piperidin-4-yl}-1H-1,3-benzodiazole	887215-65-8	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2602-0086-5mg	2-{1-[(4-nitrophenyl)methyl]piperidin-4-yl}-1H-1,3-benzodiazole	887215-65-8	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2602-0086-10mg	2-{1-[(4-nitrophenyl)methyl]piperidin-4-yl}-1H-1,3-benzodiazole	887215-65-8	90%+	10mg	$79.0	2023-05-16

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Additional information on 2-{1-(4-nitrophenyl)methylpiperidin-4-yl}-1H-1,3-benzodiazole

Introduction to 2-{1-(4-nitrophenyl)methylpiperidin-4-yl}-1H-1,3-benzodiazole (CAS No. 887215-65-8)

2-{1-(4-nitrophenyl)methylpiperidin-4-yl}-1H-1,3-benzodiazole (CAS No. 887215-65-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely used for their anxiolytic, sedative, and muscle relaxant properties. However, the unique structural features of 2-{1-(4-nitrophenyl)methylpiperidin-4-yl}-1H-1,3-benzodiazole set it apart from traditional benzodiazepines, making it a subject of intense study for its potential therapeutic applications.

The core structure of 2-{1-(4-nitrophenyl)methylpiperidin-4-yl}-1H-1,3-benzodiazole consists of a benzodiazepine ring system fused with a piperidine moiety and a nitrophenyl substituent. The presence of these functional groups imparts specific pharmacological properties that are distinct from those of conventional benzodiazepines. The nitro group, in particular, is known to influence the compound's electronic and steric properties, potentially enhancing its binding affinity to specific receptors.

Recent studies have explored the pharmacological profile of 2-{1-(4-nitrophenyl)methylpiperidin-4-yl}-1H-1,3-benzodiazole. One notable area of research is its potential as an anxiolytic agent. In preclinical models, this compound has demonstrated significant anxiolytic effects without the typical side effects associated with traditional benzodiazepines, such as sedation and cognitive impairment. This makes it a promising candidate for the development of novel anxiolytic drugs with improved safety profiles.

In addition to its anxiolytic properties, 2-{1-(4-nitrophenyl)methylpiperidin-4-yl}-1H-1,3-benzodiazole has shown potential in the treatment of neurological disorders. Research has indicated that this compound may have neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these effects are still under investigation, but preliminary findings suggest that the compound may modulate neurotransmitter systems and reduce oxidative stress in neuronal cells.

The pharmacokinetic properties of 2-{1-(4-nitrophenyl)methylpiperidin-4-yl}-1H-1,3-benzodiazole have also been studied extensively. In vitro and in vivo experiments have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are crucial for ensuring that the drug reaches its target sites in sufficient concentrations and remains active for an appropriate duration.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{1-(4-nitrophenyl)methylpiperidin-4-yl}-1H-1,3-benzodiazole in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and support further clinical development.

In conclusion, 2-{1-(4-nitrophenyl)methylpiperidin-4-yl}-1H-1,3-benzodiazole (CAS No. 887215-65-8) represents a promising compound with potential applications in the treatment of anxiety disorders and neurological conditions. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further research and development in the pharmaceutical industry.